Cas no 2287248-56-8 ((3As,7aR)-1,3,3a,4,5,6,7,7a-octahydroisoindole-2-sulfonyl fluoride)

• Product Name: (3As,7aR)-1,3,3a,4,5,6,7,7a-octahydroisoindole-2-sulfonyl fluoride
• CAS No: 2287248-56-8
• MF: C₈H₁₄FNO₂S
• MW: 207.265664577484
• CID: 5463719
• Update Time: 2025-07-10

(3As,7aR)-1,3,3a,4,5,6,7,7a-octahydroisoindole-2-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• (3As,7aR)-1,3,3a,4,5,6,7,7a-octahydroisoindole-2-sulfonyl fluoride
• (3aR,7aS)-octahydro-1H-isoindole-2-sulfonyl fluoride
• Z3466011328

• Inchi： 1S/C8H14FNO2S/c9-13(11,12)10-5-7-3-1-2-4-8(7)6-10/h7-8H,1-6H2/t7-,8+
• InChI Key： BVAMCVGYVZJAMM-OCAPTIKFSA-N
• SMILES： S(N1C[C@@H]2CCCC[C@@H]2C1)(=O)(=O)F

Computed Properties

• Exact Mass: 207.07292802 g/mol
• Monoisotopic Mass: 207.07292802 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 207.27
• XLogP3: 1.9
• Topological Polar Surface Area: 45.8

Additional information on (3As,7aR)-1,3,3a,4,5,6,7,7a-octahydroisoindole-2-sulfonyl fluoride

Recent Advances in the Study of (3As,7aR)-1,3,3a,4,5,6,7,7a-octahydroisoindole-2-sulfonyl fluoride (CAS: 2287248-56-8)

The compound (3As,7aR)-1,3,3a,4,5,6,7,7a-octahydroisoindole-2-sulfonyl fluoride (CAS: 2287248-56-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential applications in drug discovery. This sulfonyl fluoride derivative is particularly notable for its role as a covalent inhibitor, targeting active-site nucleophiles in enzymes, which makes it a valuable tool for studying protein function and developing therapeutic agents. Recent studies have focused on its synthesis, reactivity, and biological activity, shedding light on its mechanism of action and potential therapeutic uses.

One of the key advancements in the study of this compound is the development of efficient synthetic routes that allow for high yields and purity. Researchers have optimized the synthesis of (3As,7aR)-1,3,3a,4,5,6,7,7a-octahydroisoindole-2-sulfonyl fluoride, enabling its broader application in chemical biology. The compound's stability and reactivity have been characterized in detail, revealing its selective interaction with cysteine residues in target proteins. This selectivity is crucial for its use in activity-based protein profiling (ABPP) and covalent drug design.

In addition to its synthetic and chemical properties, recent studies have explored the biological activity of (3As,7aR)-1,3,3a,4,5,6,7,7a-octahydroisoindole-2-sulfonyl fluoride. It has been shown to inhibit specific enzymes involved in disease pathways, such as proteases and hydrolases, which are often targeted in the treatment of cancer and inflammatory diseases. The compound's ability to form stable covalent bonds with these enzymes makes it a promising candidate for the development of irreversible inhibitors, which can offer prolonged therapeutic effects compared to reversible inhibitors.

Furthermore, the application of this compound in proteomics and chemical proteomics has provided insights into its potential for target identification and validation. By labeling and identifying protein targets, researchers can better understand the compound's mechanism of action and its effects on cellular pathways. This approach has been instrumental in uncovering novel drug targets and elucidating the roles of understudied proteins in disease processes.

In conclusion, (3As,7aR)-1,3,3a,4,5,6,7,7a-octahydroisoindole-2-sulfonyl fluoride (CAS: 2287248-56-8) represents a versatile and valuable tool in chemical biology and drug discovery. Its unique reactivity, synthetic accessibility, and biological activity make it a promising candidate for further research and therapeutic development. Future studies will likely focus on expanding its applications, optimizing its pharmacological properties, and exploring its potential in clinical settings.